Cas no 2034577-47-2 (methyl 2-({1-3-(phenylsulfanyl)propanoylpyrrolidin-3-yl}sulfanyl)acetate)

• Product Name: methyl 2-({1-3-(phenylsulfanyl)propanoylpyrrolidin-3-yl}sulfanyl)acetate
• CAS No: 2034577-47-2
• MF: C₁₆H₂₁NO₃S₂
• MW: 339.472841978073
• CID: 5379396
• Update Time: 2025-06-12

methyl 2-({1-3-(phenylsulfanyl)propanoylpyrrolidin-3-yl}sulfanyl)acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-[[1-[1-oxo-3-(phenylthio)propyl]-3-pyrrolidinyl]thio]acetate
• methyl 2-({1-3-(phenylsulfanyl)propanoylpyrrolidin-3-yl}sulfanyl)acetate

• Inchi： 1S/C16H21NO3S2/c1-20-16(19)12-22-14-7-9-17(11-14)15(18)8-10-21-13-5-3-2-4-6-13/h2-6,14H,7-12H2,1H3
• InChI Key： VQDQNJGNISYCPH-UHFFFAOYSA-N
• SMILES： C(OC)(=O)CSC1CCN(C(=O)CCSC2=CC=CC=C2)C1

Experimental Properties

• Density: 1.25±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 514.6±50.0 °C(Predicted)
• pka: -1.95±0.40(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers

Additional information on methyl 2-({1-3-(phenylsulfanyl)propanoylpyrrolidin-3-yl}sulfanyl)acetate

Methyl 2-({1-3-(phenylsulfanyl)propanoylpyrrolidin-3-yl}sulfanyl)acetate (CAS No. 2034577-47-2): A Comprehensive Overview

Methyl 2-({1-3-(phenylsulfanyl)propanoylpyrrolidin-3-yl}sulfanyl)acetate, identified by its CAS number 2034577-47-2, is a compound of significant interest in the field of pharmaceutical chemistry and drug development. This compound belongs to a class of molecules that exhibit diverse biological activities, making it a valuable candidate for further investigation in medicinal chemistry. The structural features of this molecule, particularly the presence of phenylsulfanyl and sulfanyl groups, contribute to its unique chemical properties and potential therapeutic applications.

The phenylsulfanyl moiety is a key structural element that imparts specific electronic and steric properties to the molecule. This group is known to interact with various biological targets, including enzymes and receptors, which can modulate biological pathways. In recent years, there has been growing interest in the development of sulfonamide derivatives as pharmacological agents due to their broad spectrum of biological activities. The sulfonamide core is a well-established pharmacophore in drug design, and its incorporation into molecular frameworks has led to the discovery of several therapeutic agents.

The acetic acid derivative in the name, methyl 2-(...), suggests that this compound may exhibit properties similar to other esters, which are commonly used in pharmaceutical formulations. Esters are known for their ability to enhance solubility and bioavailability of active compounds, making them valuable in drug delivery systems. Additionally, the presence of a pyrrolidin-3-yl group indicates that this molecule may interact with biological targets through hydrogen bonding or other non-covalent interactions, which are crucial for drug-receptor binding.

In the realm of contemporary pharmaceutical research, the exploration of novel heterocyclic compounds has gained considerable attention. Heterocyclic structures, such as pyrrolidines, are frequently found in biologically active molecules due to their ability to mimic natural products and interact with biological systems. The specific substitution pattern in methyl 2-({1-3-(phenylsulfanyl)propanoylpyrrolidin-3-yl}sulfanyl)acetate may contribute to its unique pharmacological profile, making it a promising candidate for further investigation.

Recent studies have highlighted the importance of sulfonamide derivatives in the development of new drugs. These compounds have shown potential in various therapeutic areas, including anti-inflammatory, anti-microbial, and anti-cancer applications. The structural motif of methyl 2-({1-3-(phenylsulfanyl)propanoylpyrrolidin-3-yl}sulfanyl)acetate aligns well with these trends, as it incorporates multiple pharmacologically relevant groups that can interact with biological targets.

The synthesis and characterization of this compound have been subjects of interest in academic and industrial research settings. Advanced synthetic methodologies have been employed to construct the complex framework of this molecule efficiently. Techniques such as multi-step organic synthesis, including condensation reactions and functional group transformations, have been utilized to achieve high yields and purity levels. The successful synthesis of this compound underscores its significance as a building block for further chemical modifications and drug discovery efforts.

The potential applications of methyl 2-({1-3-(phenylsulfanyl)propanoylpyrrolidin-3-yl}sulfanyl)acetate extend beyond basic research. Its unique structural features make it a versatile scaffold for designing novel therapeutic agents. By leveraging computational chemistry tools and high-throughput screening methods, researchers can rapidly evaluate the biological activity of derivatives derived from this compound. This approach accelerates the drug discovery process and increases the likelihood of identifying lead compounds with improved pharmacological properties.

In conclusion, methyl 2-({1-3-(phenylsulfanyl)propanoylpyrrolidin-3-yl}sulfanyl)acetate (CAS No. 2034577-47-2) represents a significant advancement in pharmaceutical chemistry. Its structural complexity and diverse functional groups position it as a promising candidate for further exploration in drug development. As research continues to uncover new applications for sulfonamide derivatives and heterocyclic compounds, this molecule is likely to play an important role in the discovery and design of next-generation therapeutic agents.